Cas no 1396871-92-3 (3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 1396871-92-3
• MF: C₁₄H₁₆FN₃O₃S
• MW: 325.358545303345
• CID: 5844325
• PubChem ID: 71781019
• Update Time: 2025-06-07

3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide
• AKOS024518274
• 3-((4-fluorophenyl)thio)-N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)propanamide
• 3-(4-fluorophenyl)sulfanyl-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]propanamide
• F5773-4714
• 1396871-92-3
• VU0520229-1
• 3-[(4-fluorophenyl)sulfanyl]-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]propanamide

• Inchi： 1S/C14H16FN3O3S/c1-20-8-6-13-17-18-14(21-13)16-12(19)7-9-22-11-4-2-10(15)3-5-11/h2-5H,6-9H2,1H3,(H,16,18,19)
• InChI Key： TVYMPIXOYPVKNH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(NC1=NN=C(CCOC)O1)=O

Computed Properties

• Exact Mass: 325.08964072g/mol
• Monoisotopic Mass: 325.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide

Introduction to 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 1396871-92-3)

3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1396871-92-3, belongs to a class of molecules known for their potential applications in drug discovery and development. The presence of a fluorophenylsulfanyl group, an N-substituted oxadiazole ring, and an aliphatic amide moiety makes this molecule a fascinating subject for further investigation.

The fluorophenylsulfanyl group is particularly noteworthy as it introduces a degree of electronic and steric modulation, which can significantly influence the biological activity of the molecule. Fluoro-substituted aromatic compounds are widely recognized for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates. In contrast, the N-substituted oxadiazole ring is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Oxadiazoles have been explored for their antimicrobial, antiviral, and anti-inflammatory properties, making them a valuable component in the design of novel therapeutic agents.

The aliphatic amide moiety in the structure of 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide contributes to the compound's overall solubility and bioavailability. Amides are common pharmacophores that often participate in hydrogen bonding interactions with biological targets, which can be crucial for achieving high affinity and selectivity. The combination of these structural features suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The use of quantitative structure-activity relationship (QSAR) studies has been instrumental in understanding how structural modifications affect the pharmacological properties of molecules. In the case of 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide, these computational approaches have helped identify key interactions with potential biological targets.

One of the most exciting areas of research involving this compound is its potential application in the development of antimicrobial agents. The oxadiazole scaffold has shown promise in combating resistant bacterial strains due to its ability to disrupt essential bacterial pathways. Additionally, the fluorophenylsulfanyl group may enhance the compound's ability to penetrate bacterial cell membranes, improving its efficacy against Gram-positive and Gram-negative bacteria. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against various bacterial species, including those that are resistant to conventional antibiotics.

Another area where this compound shows promise is in the development of anticancer agents. Oxadiazole derivatives have been extensively studied for their ability to inhibit key enzymes involved in cancer cell proliferation and survival. The presence of an amide group in the structure suggests that this compound may interact with proteins involved in cell signaling pathways that are dysregulated in cancer cells. Furthermore, the fluorophenylsulfanyl group could enhance the compound's ability to accumulate selectively within tumor tissues due to differences in tissue permeability and metabolism.

Recent clinical trials have begun to explore the potential of oxadiazole-based compounds as therapeutic agents for various diseases. While 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide has not yet entered human clinical trials, preclinical studies suggest that it may have significant therapeutic potential. These studies have focused on evaluating its safety profile and determining optimal dosing regimens for different therapeutic applications.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain sufficient quantities of this compound for both preclinical and clinical studies.

In conclusion, 3-(4-fluorophenyl)sulfanyl-N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 1396871-92-3) is a structurally complex molecule with significant potential applications in pharmaceutical chemistry. Its unique combination of functional groups makes it a promising candidate for further exploration as an antimicrobial or anticancer agent. As research continues into this compound and related derivatives, we can expect to see new insights into its biological activity and potential therapeutic uses.